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Cat. No.: B093622
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An In-depth Technical Guide to Methyl (phenylthio)acetate (CoH100:2S)

Authored by: Gemini, Senior Application Scientist
Introduction

Methyl (phenylthio)acetate, with the chemical formula CsH100:2S, is a versatile bifunctional
molecule that serves as a pivotal building block in modern organic synthesis. Also known by its
synonym, (Phenylthio)acetic Acid Methyl Ester, this compound integrates a reactive methylene
group flanked by a sulfur atom and a carbonyl group, providing a rich chemical scaffold for
constructing more complex molecular architectures. Its utility is particularly pronounced in the
fields of pharmaceutical research and drug development, where it functions as a key
intermediate for introducing specific thioether and acetate moieties into target molecules. This
guide offers a comprehensive technical overview of its properties, synthesis, reactivity, and
applications, tailored for researchers, scientists, and professionals in drug development.

Physicochemical and Spectroscopic Profile
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Accurate identification and characterization are fundamental to the effective use of any
chemical reagent. The identity and purity of Methyl (phenylthio)acetate are typically
confirmed through a combination of physical property measurements and spectroscopic
analysis.

Physical and Chemical Properties

Methyl (phenylthio)acetate is a colorless to light yellow liquid at room temperature. Proper
handling and storage are crucial for maintaining its integrity; it should be stored in a cool, dark
place (<15°C) in a tightly sealed container, away from oxidizing agents.[1]

Property Value Source(s)
CAS Number 17277-58-6
Molecular Formula CoH1002S
Molecular Weight 182.24 g/mol
Appearance C.:ok')rless to Light yellow clear
liquid
Purity (by GC) >97.0%
Boiling Point 102 °C / 3 mmHg
Density (20/20) 1.1710 - 1.1750 g/cm3
Refractive Index (n20/D) 1.5580 - 1.5610

Room Temperature

Storage Temperature
(Recommended <15°C)

Spectroscopic Data Summary

Spectroscopic analysis provides an unambiguous fingerprint of the molecule. The following
table summarizes the expected characteristic signals for Methyl (phenylthio)acetate based on
standard spectroscopic techniques.
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Technique Characteristic Signals

Phenyl Protons (CeHs): ~7.2-7.4 ppm (multiplet,
5H); Methylene Protons (S-CH2-C=0): ~3.6 ppm

1H NMR _
(singlet, 2H); Methyl Protons (O-CHs): ~3.7 ppm
(singlet, 3H).
Carbonyl (C=0): ~170 ppm; Aromatic Carbons
CeHs): ~125-135 ppm; Methylene Carbon (S-
15C NMR (CeHs) pp y (

CHz2): ~35-40 ppm; Methyl Carbon (O-CHs): ~52
ppm.

C=0 stretch (ester): ~1735 cm~1; C-O stretch:
IR (Infrared) ~1200-1250 cm~1; Aromatic C=C stretch:
~1400-1600 cm™1; C-S stretch: ~680-710 cm™1.

Molecular lon (M*): m/z = 182; Key Fragments:
Mass Spec (El) loss of *OCHs (m/z=151), CeHsS* (m/z=109),
CeHs* (m/z=77).

Synthesis and Experimental Protocols

The most common and efficient laboratory-scale synthesis of Methyl (phenylthio)acetate
involves the nucleophilic substitution of a methyl haloacetate with thiophenol. This Sn2 reaction
is typically facilitated by a non-nucleophilic base to deprotonate the thiol, thereby generating
the more nucleophilic thiophenolate anion.

Laboratory Synthesis Workflow

The following diagram illustrates the typical workflow for the synthesis and purification of
Methyl (phenylthio)acetate.
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Figure 1: Synthesis & Purification Workflow

Click to download full resolution via product page

Caption: Figure 1: General laboratory workflow for the synthesis of Methyl
(phenylthio)acetate.
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Detailed Step-by-Step Synthesis Protocol

This protocol is adapted from established procedures for similar thioether syntheses.[2]

o Objective: To synthesize Methyl (phenylthio)acetate from thiophenol and methyl

bromoacetate.

o Materials:

o

Thiophenol (1.0 eq)

Triethylamine (EtsN) (1.0 eq)

Methyl bromoacetate (1.0 eq)

Dry Tetrahydrofuran (THF)

Ethyl acetate (EtOAC)

Saturated aqueous sodium bicarbonate (NaHCO3)
Brine (saturated aqueous NaCl)

Anhydrous magnesium sulfate (MgSQOa)

e Procedure:

Reaction Setup: To a flame-dried 250 mL round-bottom flask equipped with a magnetic stir
bar, add thiophenol (1.0 eq) and dry THF (~2 M concentration).

Base Addition: Cool the flask in an ice bath (0 °C) and add triethylamine (1.0 eq) dropwise.
Stir for 10 minutes. The causality here is the deprotonation of the acidic thiol proton by the
base to form the thiophenolate nucleophile in situ.

Electrophile Addition: Add methyl bromoacetate (1.0 eq) dropwise to the stirring solution. A
white precipitate of triethylammonium bromide (EtsN-HBr) will form.[2]

Reaction Monitoring: Remove the ice bath and allow the reaction to stir at room
temperature for 2 hours.[2] The reaction progress can be monitored by Thin Layer
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Chromatography (TLC) until the starting material (thiophenol) is consumed.

o Agueous Workup: Quench the reaction mixture by adding water. Transfer the mixture to a
separatory funnel and extract three times with ethyl acetate.[2] The purpose of the
extraction is to move the desired organic product from the aqueous phase to the organic
phase.

o Washing: Wash the combined organic layers sequentially with saturated NaHCOs solution
(to remove any unreacted acid) and then with brine (to aid in phase separation and
remove bulk water).

o Drying and Filtration: Dry the organic phase over anhydrous MgSOa, filter, and collect the
filtrate.[2] MgSOa is a neutral drying agent suitable for this ester.

o Purification: Concentrate the filtrate under reduced pressure using a rotary evaporator to
yield the crude product. Further purification, if necessary, can be achieved by vacuum
distillation or column chromatography.

Chemical Reactivity and Synthetic Utility

The synthetic power of Methyl (phenylthio)acetate stems from the strategic placement of its
functional groups. The molecule possesses three primary sites of reactivity: the a-methylene
protons, the sulfur atom, and the ester carbonyl group.

Key Reactivity Pathways

The diagram below outlines the principal transformations of Methyl (phenylthio)acetate,
highlighting its versatility as a synthetic intermediate.
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Figure 2: Key Reactivity Pathways
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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